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Disclaimer: Extensive searches of scientific literature did not yield any information on a

compound named "Walsuralactam A" isolated from Walsura robusta. This guide will therefore

focus on the isolation of a prominent and well-documented class of bioactive compounds from

this plant: the limonoids, with a specific emphasis on the recently identified walsurobustones.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing an in-depth overview of the isolation and characterization of limonoids

from the leaves of Walsura robusta. The methodologies and data presented are compiled from

published scientific literature.

Introduction to Bioactive Compounds in Walsura
robusta
Walsura robusta Roxb., a plant belonging to the Meliaceae family, is a rich source of various

secondary metabolites.[1][2] While traditional uses have been reported, scientific investigations

have primarily focused on the isolation and characterization of non-nitrogenous compounds.

The predominant classes of bioactive molecules identified from this plant are limonoids,

triterpenoids, and phenolic glucosides.[1][2][3]

Limonoids, a class of highly oxygenated tetranortriterpenoids, are particularly abundant in

Walsura robusta and have demonstrated a range of biological activities, including cytotoxic and

anti-inflammatory properties.[4][5] This guide will detail the isolation of a specific group of

limonoids, the walsurobustones, as a case study.
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Data Presentation: Isolated Limonoids from Walsura
robusta
The following tables summarize the quantitative data for representative limonoids isolated from

the leaves of Walsura robusta.

Table 1: Isolated Walsurobustones and their Molecular Formula

Compound Molecular Formula
[M+Na]⁺
(Observed)

[M+Na]⁺
(Calculated)

Walsurobustone A C₂₈H₃₈O₉ 541.2418 541.2413

Walsurobustone B C₃₃H₄₆O₁₁ 641.2938 641.2937

Table 2: ¹³C NMR Spectroscopic Data for Walsurobustone A (150 MHz, CDCl₃)
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Position δc (ppm) Position δc (ppm)

1 79.1 15 33.5

2 35.1 16 36.3

3 171.1 17 46.8

4 42.9 18 16.9

5 49.8 19 14.1

6 35.2 20 80.4

7 174.2 21 109.5

8 51.9 22 77.5

9 49.1 23 110.4

10 44.2 28 21.8

11 19.2 29 170.9

12 37.1 30 20.9

13 46.1 OMe-21 55.1

14 149.9 OMe-23 55.9

Experimental Protocols
This section provides a detailed methodology for the extraction and isolation of

walsurobustones from the leaves of Walsura robusta.

Plant Material
Dried and powdered leaves of Walsura robusta are used as the starting material.

Extraction
The powdered leaves are extracted exhaustively with 95% ethanol at room temperature.
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The resulting extract is concentrated under reduced pressure to yield a crude ethanol

extract.

Fractionation
The crude ethanol extract is suspended in water and partitioned successively with petroleum

ether and ethyl acetate (EtOAc).

The EtOAc-soluble fraction, which contains the limonoids, is concentrated under reduced

pressure.

Chromatographic Isolation
The EtOAc fraction is subjected to a series of chromatographic techniques to isolate the

individual compounds.

Silica Gel Column Chromatography: The EtOAc extract is loaded onto a silica gel column

and eluted with a gradient of petroleum ether/acetone to yield several fractions.

ODS Column Chromatography: Fractions containing the compounds of interest are further

purified on an octadecylsilylated (ODS) silica gel column using a methanol/water gradient.

Sephadex LH-20 Column Chromatography: Further separation is achieved using a

Sephadex LH-20 column with methanol as the mobile phase.

High-Performance Liquid Chromatography (HPLC): Final purification of the isolated

compounds is performed by semi-preparative HPLC on an ODS column with a suitable

mobile phase (e.g., methanol/water or acetonitrile/water).

Structure Elucidation
The structures of the isolated compounds are determined using a combination of spectroscopic

techniques, including:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry

(HRESIMS) is used to determine the molecular formula.
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Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR

experiments are conducted to establish the chemical structure and stereochemistry of the

molecules.

Visualization of the Isolation Workflow
The following diagram illustrates the experimental workflow for the isolation of walsurobustones

from Walsura robusta.
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Caption: Workflow for the isolation of walsurobustones.
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Conclusion
While the requested "Walsuralactam A" remains elusive in the current body of scientific

literature, Walsura robusta stands out as a valuable source of bioactive limonoids. The detailed

protocols and data presented in this guide for the isolation of walsurobustones can serve as a

practical resource for researchers engaged in natural product chemistry and drug discovery.

Further investigation into the nitrogen-containing constituents of Walsura robusta may yet

reveal novel lactam structures, opening new avenues for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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